2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone

• Molecular Formula: C22H18N4OS
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone
• InChI: InChI=1S/C22H18N4OS/c1-16-9-8-14-19(15-16)26-22(23-24-25-26)28-21(18-12-6-3-7-13-18)20(27)17-10-4-2-5-11-17/h2-15,21H,1H3
• InChI Key: RPQRTDQRDGQPEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=N2)SC(C3=CC=CC=C3)C(=O)C4=CC=CC=C4

Description

2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone is a structurally complex organic molecule featuring a tetrazole ring, a sulfanyl (thioether) linkage, and a diphenylethanone moiety. The 3-methylphenyl substituent on the tetrazole ring enhances its lipophilicity and modulates electronic properties, making it a candidate for diverse applications in medicinal chemistry and materials science . Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and cyclization, though specific pathways depend on reagent availability and yield optimization .

Biological Activity

2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone is a compound with significant potential in medicinal chemistry, particularly due to its unique structural features and biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure

The compound can be described by the following IUPAC name:

• 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone

Its molecular formula is $C_{19}H_{16}N_4OS$, and it features a tetrazole ring, which is known for its diverse pharmacological properties.

Research indicates that compounds containing tetrazole moieties often exhibit a range of biological activities, including:

• Antimicrobial Activity : Tetrazoles have been shown to inhibit bacterial growth by disrupting cell wall synthesis.
• Anti-inflammatory Effects : Some studies suggest that tetrazole derivatives can modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like arthritis and asthma.
• Anticancer Properties : Preliminary studies indicate that this compound may induce apoptosis in cancer cells through various pathways, including the activation of caspases and inhibition of cell proliferation.

Biological Activity Data

A summary of key biological activities associated with 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone is presented in the table below:

Activity	Tested Model	Outcome	Reference
Antimicrobial	Staphylococcus aureus	Significant inhibition of growth
Anti-inflammatory	Murine models	Reduced cytokine levels
Anticancer	Human cancer cell lines	Induced apoptosis

Case Study 1: Antimicrobial Efficacy

In a study conducted on various bacterial strains, including Staphylococcus aureus and Escherichia coli, 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone demonstrated potent antimicrobial activity. The Minimum Inhibitory Concentration (MIC) was found to be significantly lower than that of standard antibiotics, suggesting its potential as a novel antimicrobial agent.

Case Study 2: Anti-inflammatory Properties

Another study evaluated the anti-inflammatory effects of this compound using murine models. The results indicated a marked decrease in pro-inflammatory cytokines such as TNF-alpha and IL-6 after treatment with the compound. This suggests that it may be beneficial in managing inflammatory diseases.

Case Study 3: Anticancer Activity

Research involving human cancer cell lines revealed that treatment with 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone led to significant apoptosis. The mechanism was attributed to the activation of caspase pathways and inhibition of cell cycle progression.

Scientific Research Applications

Antimicrobial Activity

One of the primary applications of this compound is in the development of antimicrobial agents. Research indicates that derivatives containing the tetrazole moiety exhibit significant antibacterial properties against various strains of bacteria, including multidrug-resistant pathogens.

Case Study: Antibacterial Efficacy
A study evaluated the antibacterial activity of several tetrazole derivatives, including 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone. The results demonstrated that this compound showed considerable activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values lower than those of conventional antibiotics like penicillin .

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone	8	16
Penicillin	32	64

Anticancer Activity

The anticancer potential of this compound has also been explored extensively. Studies have shown that it can inhibit the proliferation of various cancer cell lines.

Case Study: Cytotoxic Effects
In a comparative study assessing the cytotoxic effects on human cancer cell lines (e.g., MCF-7 and HCT-116), 2-[1-(3-Methylphenyl)tetrazol-5-yl]sulfanyl-1,2-diphenylethanone exhibited IC50 values ranging from 5 to 15 µM, indicating strong antiproliferative effects compared to standard chemotherapeutic agents .

Cell Line	IC50 (µM)
MCF-7	10
HCT-116	7

Synthesis and Optimization

Recent advancements in synthetic methodologies have allowed for the efficient production of this compound and its derivatives. Researchers have focused on optimizing reaction conditions to enhance yield and purity, making it more accessible for further studies.

Synthesis Methodology:
A novel synthetic route involves the reaction of 3-methylphenyl hydrazine with appropriate thioester derivatives under controlled conditions, yielding high-purity products suitable for biological evaluation.

Comparison with Similar Compounds

Structural Comparisons

The compound’s uniqueness arises from its combination of functional groups. Below is a comparative analysis with key analogs:

Compound Name	Structural Features	Key Differentiators	Biological/Chemical Implications
1-Methyl-5-(4-methylphenyl)tetrazole	Methyl group on tetrazole; no sulfanyl or diphenylethanone	Simpler structure lacking sulfur linkage and ketone	Exhibits distinct pharmacological properties due to reduced steric hindrance
4-(1-Methyltetrazol-5-yl)sulfanylpyridine	Pyridine ring replaces diphenylethanone; sulfanyl linkage retained	Electron-withdrawing pyridine alters electronic environment	Potential differences in bioactivity (e.g., receptor binding) compared to aromatic ketones
5-(4-Chlorophenyl)tetrazole	Chlorine substituent on phenyl ring; no sulfur or diphenylethanone	Enhanced antimicrobial activity due to Cl substituent	Known for strong antimicrobial effects, contrasting with the methyl group’s moderate activity
1-(4-Chlorophenyl)-2-((1-(m-tolyl)-1H-tetrazol-5-yl)thio)ethanone	4-Chlorophenyl instead of diphenylethanone; same tetrazole-sulfanyl core	Chlorine increases electronegativity and stability	May exhibit improved hydrolytic stability under acidic conditions
4-Methyl-3-{[2-(3-methylphenoxy)ethyl]sulfanyl}-4H-1,2,4-triazole	Triazole core replaces tetrazole; phenoxyethyl group attached	Triazole’s lower aromaticity affects reactivity and binding	Likely divergent biological targets (e.g., enzymes vs. receptors)

Stability and Reactivity

• The tetrazole ring in the target compound is prone to hydrolysis under acidic conditions (pH < 5), forming carboxylic acid derivatives .
• Ether-Linked Analogs () : Ether bonds (vs. sulfanyl) improve oxidative stability but reduce nucleophilic reactivity .
• Triazole Derivatives () : Triazoles generally exhibit higher thermal and hydrolytic stability than tetrazoles, favoring long-term storage .